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Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439 Get Quote

For Immediate Release

[City, State] – [Date] – This guide provides a comprehensive benchmark of the physicochemical

properties of isobutylcyclohexane against common alternative solvents used in research,

scientific, and drug development settings. The following data and protocols offer an objective

comparison to inform solvent selection based on performance, safety, and compliance with

industry standards.

Executive Summary
Isobutylcyclohexane is a versatile, non-polar solvent with a favorable safety and stability

profile. This guide compares its key properties—solvency power, viscosity, boiling point, and

purity—with those of cyclohexane, heptane, toluene, and methyl isobutyl ketone (MIBK). The

data presented is supported by standardized experimental protocols to ensure reproducibility

and adherence to industry best practices.

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative properties of isobutylcyclohexane and its

alternatives.
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Property
Isobutylcycl
ohexane

Cyclohexan
e

Heptane Toluene

Methyl
Isobutyl
Ketone
(MIBK)

CAS Number 1678-98-4 110-82-7 142-82-5 108-88-3 108-10-1

Molecular

Formula
C₁₀H₂₀ C₆H₁₂ C₇H₁₆ C₇H₈ C₆H₁₂O

Boiling Point

(°C)
171.3[1] 80.7[2][3] 98.4[4][5] 110.6[6][7][8] 117-118[9]

Density (g/mL

@ 20°C)
0.795[1] 0.779[10] 0.684[11] 0.867[8] 0.801

Viscosity (cP

@ 20°C)

~1.5

(estimated)
1.0[12] 0.42[12] 0.59[8][12] 0.58[9][12]

Flash Point

(°C)
48.3[13] -20[14] -4[11] 4[8] 18

Kauri-Butanol

(Kb) Value

~30-40

(estimated)

~30-40

(estimated)

~30

(estimated)
105[15]

Not

applicable

Purity (%)
>98.0[16][17]

[18]
>99.0 >99.0 >99.5 >99.0

ICH Class
Class 3

(predicted)
Class 2 Class 3 Class 2 Class 3

Industry Standards and Regulatory Context
In the pharmaceutical industry, solvent selection is rigorously governed by international

guidelines to ensure patient safety. The International Council for Harmonisation (ICH) Q3C

guidelines classify residual solvents based on their toxicity.[15][16][19][20]

Class 1 solvents are to be avoided as they are known carcinogens or environmentally

hazardous.

Class 2 solvents have inherent toxicity and their use is restricted.[19]
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Class 3 solvents have low toxic potential and are considered safer for use in pharmaceutical

applications.[19]

Isobutylcyclohexane, being an aliphatic hydrocarbon with low toxicity, is anticipated to fall

under ICH Class 3. This classification, shared with heptane and MIBK, makes it a more

desirable alternative to Class 2 solvents like toluene and cyclohexane.

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Determination of Solvency Power (Kauri-Butanol Value)
Method: ASTM D1133 - Standard Test Method for Kauri-Butanol Value of Hydrocarbon

Solvents.[6][21][22][23]

This test measures the relative solvent power of hydrocarbon solvents.[21][22] A higher Kauri-

Butanol (Kb) value indicates a stronger solvency power.[15]

Procedure:

A standard solution of kauri resin in n-butanol is prepared.

The solvent being tested is titrated into the kauri resin solution.

The endpoint is reached when the solution becomes turbid, indicating that the resin is no

longer soluble.[15]

The volume of solvent required to reach this cloud point is the Kauri-Butanol value.[20]

Determination of Kinematic Viscosity
Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids.[19]

This method determines the kinematic viscosity of liquid petroleum products by measuring the

time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer.

Procedure:
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The sample is introduced into a calibrated glass capillary viscometer.

The viscometer is placed in a constant temperature bath to reach thermal equilibrium.

The time taken for the liquid to flow between two marked points on the viscometer is

measured.

The kinematic viscosity is calculated by multiplying the flow time by the calibration constant

of the viscometer.

Determination of Purity by Gas Chromatography (GC)
Method: General Gas Chromatography (GC) analysis.

Gas chromatography is a standard technique used to assess the purity of a substance by

separating it into its individual components.

Procedure:

A small, known amount of the solvent sample is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas (mobile phase) through a column

containing a stationary phase.

Different components of the sample travel through the column at different rates depending

on their chemical and physical properties, leading to their separation.

A detector at the end of the column measures the quantity of each component as it elutes.

The purity is determined by calculating the peak area of the main component relative to the

total peak area of all components.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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